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Compound of Interest

Compound Name: Apixaban-d3

Cat. No.: B146307 Get Quote

For researchers, scientists, and drug development professionals, adherence to proper chemical

disposal protocols is paramount for ensuring laboratory safety and environmental protection.

This guide provides essential, immediate safety and logistical information for the proper

disposal of Apixaban-d3, a deuterated analog of the anticoagulant Apixaban. The following

procedures are based on general best practices for pharmaceutical and deuterated compound

disposal and should be supplemented by a thorough review of your institution's specific safety

guidelines and local regulations.

Key Disposal Considerations and Regulatory
Oversight
Proper disposal of Apixaban-d3 is governed by regulations overseeing pharmaceutical and

chemical waste. The primary goal is to prevent the release of the compound into the

environment, particularly sewer systems, and to ensure the safety of personnel handling the

waste.
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Regulatory Body
Key Recommendations
and Regulations

Citation

Environmental Protection

Agency (EPA)

Governs the disposal of

hazardous and non-hazardous

pharmaceutical waste under

the Resource Conservation

and Recovery Act (RCRA).

Prohibits the sewering of

hazardous pharmaceutical

waste and provides specific

management standards for

healthcare facilities under

Subpart P.

[1][2][3][4]

Drug Enforcement

Administration (DEA)

Regulates the disposal of

controlled substances. While

Apixaban is not currently a

controlled substance, it's

crucial to verify the status of

any pharmaceutical waste.

[1][2][5]

Local and State Regulations

May have more stringent

requirements for

pharmaceutical and chemical

waste disposal than federal

guidelines. Always consult

local regulations.

[5][6]

Step-by-Step Disposal Protocol for Apixaban-d3 in a
Laboratory Setting
This protocol outlines a general procedure for the disposal of small quantities of Apixaban-d3
typically found in a research setting.

Hazard Assessment: Before handling, consult the Safety Data Sheet (SDS) for Apixaban-
d3. The SDS for a similar compound, Apixaban Acid-13C,D3, indicates that it may cause
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damage to organs through prolonged or repeated exposure.[6] Another SDS for Apixaban-

13C-d3 states it is harmful if swallowed, in contact with skin, or if inhaled, and causes skin

and eye irritation.[7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling Apixaban-d3 and its waste.[6][7]

Waste Segregation:

Solid Waste: Collect solid Apixaban-d3 waste (e.g., unused compound, contaminated

consumables like weigh boats and filter paper) in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Collect liquid waste containing Apixaban-d3 (e.g., solutions, filtrates) in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless permitted by your institution's waste management plan.

Contaminated Sharps: Any sharps (e.g., needles, razor blades) contaminated with

Apixaban-d3 should be disposed of in a designated sharps container.

Waste Labeling: Label all waste containers with "Hazardous Waste," the full chemical name

("Apixaban-d3"), and any other information required by your institution and local regulations.

Storage: Store hazardous waste containers in a designated, secure area away from

incompatible materials. Recommended long-term storage for the pure compound is at -20°C.

[6]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Do not dispose of Apixaban-d3 down the drain.[6][7] The most common and

recommended disposal method for pharmaceutical waste is incineration by a licensed facility.

[1][2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Apixaban-d3 in a laboratory setting.
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Apixaban-d3 Disposal Workflow
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Caption: Workflow for the proper disposal of Apixaban-d3 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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